Cas no 25691-15-0 (1,2,2,2-tetrafluoroethane-1-sulfonamide)

• Product Name: 1,2,2,2-tetrafluoroethane-1-sulfonamide
• CAS No: 25691-15-0
• MF: C₂H₃F₄NO₂S
• MW: 181.109333276749
• CID: 6035972
• PubChem ID: 87668762
• Update Time: 2023-12-13

1,2,2,2-tetrafluoroethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, 1,2,2,2-tetrafluoro-
• 1,2,2,2-tetrafluoroethane-1-sulfonamide
• SCHEMBL4432155
• 25691-15-0
• tetrafluoroethylsulfonamide
• EN300-1987339

• Inchi： 1S/C2H3F4NO2S/c3-1(2(4,5)6)10(7,8)9/h1H,(H2,7,8,9)
• InChI Key： BIMQPGURIWVDKE-UHFFFAOYSA-N
• SMILES： C(S(N)(=O)=O)(F)C(F)(F)F

Computed Properties

• Exact Mass: 180.98206216g/mol
• Monoisotopic Mass: 180.98206216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.669±0.06 g/cm3(Predicted)
• Boiling Point: 175.6±50.0 °C(Predicted)
• pka: 7.68±0.60(Predicted)